Cas no 88951-08-0 (Benzoic acid, 4-(nonadecafluorononyl)-, 4-cyanophenyl ester)

• Product name: Benzoic acid, 4-(nonadecafluorononyl)-, 4-cyanophenyl ester
• CAS No: 88951-08-0
• MF: C₂₃H₈F₁₉NO₂
• MW: 691.284792900085
• CID: 618712
• PubChem ID: 71320862

Benzoic acid, 4-(nonadecafluorononyl)-, 4-cyanophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(nonadecafluorononyl)-, 4-cyanophenyl ester
• (4-cyanophenyl) 4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononyl)benzoate
• 4-Cyanophenyl 4-(nonadecafluorononyl)benzoate
• 88951-08-0
• DTXSID60750736

• Inchi： InChI=1S/C23H8F19NO2/c24-15(25,12-5-3-11(4-6-12)14(44)45-13-7-1-10(9-43)2-8-13)16(26,27)17(28,29)18(30,31)19(32,33)20(34,35)21(36,37)22(38,39)23(40,41)42/h1-8H
• InChI Key： FELPSKVFZAUTOO-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C#N)OC(=O)C2=CC=C(C=C2)C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 691.0251636g/mol
• Monoisotopic Mass: 691.0251636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 50.1Ų